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Compound of Interest

Compound Name: 2-Methyl-2-heptanol

Cat. No.: B1584528 Get Quote

Essential Safety and Logistics for 2-Methyl-2-
heptanol
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, procedural guidance

for the safe management of 2-Methyl-2-heptanol, a colorless liquid recognized as a flammable

substance and a cause of serious eye damage.[1][2][3] Adherence to these protocols is critical

for laboratory safety and regulatory compliance.

Physicochemical and Hazard Profile
Understanding the properties of 2-Methyl-2-heptanol is the first step in safe handling. This

information is crucial for risk assessment and the implementation of appropriate safety

measures.
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Property Value Source

Molecular Formula C₈H₁₈O [2][4]

Molecular Weight 130.23 g/mol [2][4]

Appearance Colorless, clear liquid [2][3][5]

Boiling Point
155.00 to 157.00 °C @ 760.00

mm Hg
[5]

Flash Point 60.60 °C (141.00 °F) TCC [5]

Vapor Pressure 0.624 mmHg @ 30.00 °C [5]

GHS Hazard Statement
H318: Causes serious eye

damage
[1][2]

Signal Word Danger [1][2]

Primary Hazard
Serious eye damage/eye

irritation
[1][2]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable

when handling 2-Methyl-2-heptanol. The following table outlines the minimum required PPE.
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Body Part Protective Equipment Standard Compliance

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[1][6]

EN 166 (EU) or NIOSH (US)[1]

[6]

Skin

Fire/flame resistant and

impervious clothing.[1]

Chemical impermeable gloves

(e.g., nitrile, neoprene).[1][7]

-

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter (Type A) if exposure

limits are exceeded or if

irritation is experienced.[1][6]

[7]

NIOSH/MSHA or EN 149[6]

Operational Protocols
A systematic approach to handling, storage, and disposal minimizes risks. The following

procedural steps provide a clear guide for laboratory operations involving 2-Methyl-2-
heptanol.

Handling Protocol:

Ventilation: Always handle 2-Methyl-2-heptanol in a well-ventilated area, preferably within a

chemical fume hood.[1][7]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks, and other

sources of ignition.[6][7] Use non-sparking tools and take precautionary measures against

static discharge.[1][6]

Personal Hygiene: Avoid contact with skin and eyes.[1][7] Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work area.

Container Handling: Open and handle containers with care to prevent spills.[7]
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Storage Protocol:

Container Integrity: Store in a tightly closed container.[7]

Storage Location: Keep the container in a dry, cool, and well-ventilated place.[1][7]

Incompatibilities: Store separately from incompatible materials such as strong oxidizing

agents.[6]

Emergency and Disposal Procedures
Immediate and appropriate responses to emergencies and spills, along with a compliant

disposal plan, are critical components of the safety protocol.

First-Aid Measures:

Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1] Seek immediate medical attention.[1]

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

soap and plenty of water.[1]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen.[1]

Ingestion: Rinse mouth with water.[1] Do not induce vomiting.[1] Call a doctor or Poison

Control Center immediately.[1]

Spill Response:

Evacuation: Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Ignition Sources: Remove all sources of ignition.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Clean-up: Absorb the spill with inert material (e.g., sand, vermiculite) and collect it for

disposal in a suitable, closed container.[1][7] Use spark-proof tools and explosion-proof
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equipment during clean-up.[1]

Disposal Plan:

Waste Collection: Collect waste 2-Methyl-2-heptanol and contaminated materials in a

designated, labeled, and closed container.

Professional Disposal: Arrange for disposal by a licensed professional waste disposal

service.[7]

Regulatory Compliance: Dispose of the chemical in accordance with all applicable federal,

state, and local environmental regulations.[7] Do not discharge into sewer systems.[8]

Workflow for Safe Handling and Disposal of 2-
Methyl-2-heptanol
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Workflow for Safe Handling and Disposal of 2-Methyl-2-heptanol

Preparation

Handling

Storage

Spill Response

Disposal

Review SDS

Don Appropriate PPE

Work in Fume Hood

Ground Equipment Evacuate & Ventilate

If Spill Occurs

Use Non-Sparking Tools

Tightly Closed Container

Post-Use

Cool, Dry, Ventilated Area

Collect Chemical Waste

For Expired/Unused Chemical

Contain Spill

Absorb with Inert Material

Collect in Labeled Container

Contact Licensed Disposal Service

Follow Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Methyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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